2-(4-chlorophenyl)[1]benzofuro[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-(4-chlorophenyl)-3H-[1]benzofuro[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C16H9ClN2O2/c17-10-7-5-9(6-8-10)15-18-13-11-3-1-2-4-12(11)21-14(13)16(20)19-15/h1-8H,(H,18,19,20)
• InChI Key: YSCRTZZQYTWUSN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(O2)C(=O)NC(=N3)C4=CC=C(C=C4)Cl
• Molecular Formula: C16H9ClN2O2
• Molecular Weight: 296.71 g/mol

Description

2-(4-chlorophenyl)[1]benzofuro[3,2-d]pyrimidin-4(3H)-one is a chemical compound that has been the subject of scientific research due to its potential use in the development of new drugs. This compound belongs to the class of benzofuro[3,2-d]pyrimidines, which are known for their diverse pharmacological properties.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenyl)[1]benzofuro[3,2-d]pyrimidin-4(3H)-one is not fully understood, but it is believed to act on various cellular targets, including enzymes and receptors. The compound has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and inflammation. It has also been found to modulate the activity of certain receptors involved in neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. The compound has been found to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In addition, the compound has been found to modulate neurotransmitter release and synaptic plasticity, suggesting its potential use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-chlorophenyl)[1]benzofuro[3,2-d]pyrimidin-4(3H)-one in lab experiments include its diverse pharmacological properties, which make it a promising candidate for drug development. The compound is also relatively easy to synthesize, and its structure can be easily modified to improve its activity. However, the limitations of using this compound in lab experiments include its potential toxicity and limited solubility in water, which can affect its efficacy and bioavailability.

Future Directions

There are several future directions for research on 2-(4-chlorophenyl)[1]benzofuro[3,2-d]pyrimidin-4(3H)-one. One area of interest is the development of new derivatives of the compound with improved pharmacological properties. Another direction is the evaluation of the compound's efficacy in clinical trials for the treatment of various diseases. Additionally, researchers are exploring the use of the compound in combination with other drugs to enhance its activity and reduce potential side effects. Finally, further studies are needed to fully understand the mechanism of action of the compound and its potential targets in the body.
In conclusion, this compound is a chemical compound that has shown promising results in scientific research for its potential use in drug development. Its diverse pharmacological properties, ease of synthesis, and modulatory effects on various cellular targets make it a promising candidate for further investigation. Future research is needed to fully understand the compound's mechanism of action and evaluate its efficacy in clinical trials.

Synthesis Methods

The synthesis of 2-(4-chlorophenyl)[1]benzofuro[3,2-d]pyrimidin-4(3H)-one can be achieved through various methods, including the use of palladium-catalyzed reactions, Suzuki coupling reactions, and cyclization reactions. These methods have been studied extensively, and researchers have optimized the conditions to obtain high yields of the compound.

Scientific Research Applications

The potential use of 2-(4-chlorophenyl)[1]benzofuro[3,2-d]pyrimidin-4(3H)-one in drug development has been extensively studied. Researchers have investigated its activity against various diseases, including cancer, inflammation, and neurological disorders. The compound has shown promising results in preclinical studies, and further research is ongoing to evaluate its efficacy in clinical trials.